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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium oxalate (CAS No: 516-02-9), a
compound utilized in various chemical and pyrotechnic applications.[1][2] This document
consolidates critical information regarding its chemical identity, physical properties, and
comprehensive safety data, presented for the use of professionals in research and

development.

Chemical Identification and Properties

Barium oxalate is the barium salt of oxalic acid, with the chemical formula BaC20a4.[2] It is a
white, odorless powder.[1][2]

Table 1: Chemical Identification of Barium Oxalate
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Identifier Value

CAS Number 516-02-9[1][2][3][4][5]

Molecular Formula C2BaO4[1][3][4][6]

Molecular Weight 225.35 g/mol [1][7]

EINECS Number 208-216-9[1][3][8]

Synonyms Ethanedioic acid, barium salt (1:1); Oxalic acid,

barium salt[1][7]

Table 2: Physicochemical Properties of Barium Oxalate

Property Value

Appearance White, odorless powder[1][2]
Density 2.66 g/mL at 25 °C[1][3][6]
Melting Point 400 °C (decomposes)[1][3][4]1[6]
Water Solubility Insoluble (0.093 g/L)[2][7]

o Soluble in dilute nitric acid or hydrochloric acid.
Solubility in other solvents

[6] Insoluble in ethanol.[6]

- Stable under normal conditions, but can react
Stability ) ]
with strong acids.[2][9]

Safety and Hazard Information

Barium oxalate is classified as harmful if swallowed, in contact with skin, or if inhaled.[7][8][10]
[11] Ingestion can lead to severe gastroenteritis, with symptoms including nausea, vomiting,
and diarrhea, and may result in renal damage.[2][9]

Table 3: Hazard Identification and GHS Classification
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[7]
Acute Toxicity, Oral Category 4
[8][10]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[7][8][10]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[7][10]

Table 4: Safety and Handling Information

Parameter

Recommendation

Personal Protective Equipment (PPE)

Chemical safety goggles, protective gloves, and

full cover protective clothing.[8][9][11]

Engineering Controls

Use in a well-ventilated area.[8][10][11]

Avoid dust formation. Avoid contact with skin,

Handling eyes, and clothing.[8][10][11] Do not eat, drink,
or smoke when using this product.[8][10]
Keep containers tightly closed in a dry, cool, and
Storage

well-ventilated place.[8][10][11]

Incompatible Materials

Strong acids and oxidizing agents.[9][11]

Table 5: First Aid Measures
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Exposure Route

First Aid Procedure

Get immediate medical attention.[9] Rinse

Ingestion . . "
mouth with water.[8] Do not induce vomiting.[8]
Move to fresh air.[9][11] If breathing is difficult,

Inhalation give oxygen. Get medical attention if symptoms

occur.[8][11]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[8][11] Get medical

attention if irritation persists.[9]

Eye Contact

Rinse cautiously with water for several minutes.
[8] Remove contact lenses, if present and easy
to do. Continue rinsing.[12] Get medical

attention.[9]

Table 6: Fire-Fighting and Accidental Release Measures

Measure

Procedure

Suitable Extinguishing Media

Water spray, dry chemical, carbon dioxide, or
alcohol-resistant foam.[8][9][10][11]

Accidental Release

Evacuate personnel to safe areas.[8][10] Wear
personal protective equipment.[8][10][11] Avoid
dust formation.[8][10][11] Sweep up and shovel

into suitable containers for disposal.[11]

Table 7: Transport Information
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Regulation Information

UN Number UN1564[3][11]

Proper Shipping Name Barium compound, n.o.s. (Barium oxalate)[11]
Transport Hazard Class 6.1[3][11]

Packing Group HI[3]

Logical Workflow for Safe Handling of Barium
Oxalate

The following diagram illustrates the logical workflow for the safe handling of barium oxalate,

from initial hazard assessment to emergency response.
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Start: Handling Barium Oxalate

A

1. Assess Hazards
- Harmful (Oral, Dermal, Inhalation)
- Irritant

2. Implement Controls

_ S\:flzt?/rgsEjles Use Engineering Controls:
- vaegg - Well-ventilated area 3. Safe Handling & Storage
- Protective Clothing - Fume Hood

Avoid dust formation
Avoid contact with skin/eyes
No eating/drinking/smoking

Store in a cool, dry, well-ventilated area
Keep container tightly closed

4. Emergency Procedures

Spill Exposure
\
y Follow First Aid Measures:
Evacuate Area - Inhalation: Fresh Air
Wear PPE - Skin: Wash with soap/water
Contain & Collect Spill - Eyes: Rinse with water
- Ingestion: Seek immediate medical attention

5. Waste Disposal

Follow local regulations for hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of barium oxalate.
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Experimental Protocols
Synthesis of Barium Oxalate

Barium oxalate can be synthesized via precipitation by reacting an aqueous solution of a
soluble barium salt with a solution of an oxalate.

Method 1: Reaction of Barium Chloride with Oxalic Acid

This method involves the reaction of barium chloride with oxalic acid to produce a precipitate of
barium oxalate.[1]

Reaction: BaClz + H2C204 —» BaC20a4! + 2 HCI[1]

Procedure: A detailed experimental protocol for this specific reaction is not readily available in
the searched literature. However, based on similar precipitation reactions, a general procedure
would involve the slow addition of an oxalic acid solution to a stirred solution of barium chloride
at room temperature. The resulting white precipitate of barium oxalate would then be filtered,
washed with deionized water to remove soluble byproducts, and dried.

Method 2: Reaction of Barium Chloride with Ammonium Oxalate

A more detailed procedure is available for the synthesis of barium oxalate hemihydrate
(BaC204-0.5H20) using barium chloride and ammonium oxalate.

Procedure:

Prepare a 0.2 M solution of barium chloride dihydrate (BaClz-2H20).
e Prepare a 0.2 M solution of ammonium oxalate monohydrate ((NH4)2C204-H20).

e Add 500 ml of the barium chloride solution dropwise to 500 ml of the ammonium oxalate
solution at room temperature with stirring.

o A white crystalline product of barium oxalate hemihydrate will precipitate.
e Wash the precipitate with water.

« Filter the product and dry it at room temperature.
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For the synthesis of larger crystals, slow mixing of the barium chloride and ammonium oxalate
solutions in a diffusion mode can be employed.

Note on Thermal Decomposition: The synthesized barium oxalate hemihydrate dehydrates to
anhydrous a-barium oxalate in the temperature range of 383-418 K.

While these protocols provide a basis for the synthesis of barium oxalate, it is recommended
that researchers consult specific literature for detailed characterization and optimization of the
synthesis process for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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